1-(2-Bromo-6-chlorophenyl)propan-2-ol
Cat. No. B8402825
M. Wt: 249.53 g/mol
InChI Key: CSBPBSVBONMGJP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08022206B2
Procedure details
To a solution of LDA (6 mL, 12 mmol) in THF (10 mL) was added 3-chlorobromobenzene (1.91 g, 10.0 mmol) in THF (5 mL) at −78° C. under nitrogen, the resulting mixture was stirred at −78° C. for 1 h, then a solution of propylene oxide (1.7 g, 30 mmol) in THF (5 mL) was added. The mixture was slowly warmed to rt. The mixture was quenched with sat. aq NH4Cl (10 mL), then extracted with EtOAc (50 mL). The organic phase was washed with brine (10 mL) and dried over anhydrous sodium sulfate. The crude material was purified by silica gel chromatography Hexane/EtOAc (80:20) to give the title compound as a yellow oil. 1H NMR (CDCl3, 400 MHz): δ=1.34 (d, J=6.1 Hz, 3H), 1.49 (d, J=5.8 Hz, 1H), 3.11-3.26 (m, 2H), 4.20-4.31 (m, 1H), 7.03 (t, J=8.0 Hz, 1H), 7.36 (dd, J=8.0, 1.1 Hz, 1H), 7.50 (dd, J=8.0, 1.1 Hz, 1H).
Name
Identifiers
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REACTION_CXSMILES
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[Li+].CC([N-]C(C)C)C.[Cl:9][C:10]1[CH:11]=[C:12]([Br:16])[CH:13]=[CH:14][CH:15]=1.[CH2:17]1[O:20][CH:18]1[CH3:19]>C1COCC1>[Br:16][C:12]1[CH:13]=[CH:14][CH:15]=[C:10]([Cl:9])[C:11]=1[CH2:17][CH:18]([OH:20])[CH3:19] |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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6 mL
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Type
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reactant
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|
Smiles
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[Li+].CC(C)[N-]C(C)C
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Name
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|
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Quantity
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1.91 g
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Type
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reactant
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Smiles
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ClC=1C=C(C=CC1)Br
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|
Name
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|
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Quantity
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10 mL
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|
Type
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solvent
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Smiles
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C1CCOC1
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|
Name
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|
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Quantity
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5 mL
|
|
Type
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solvent
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|
Smiles
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C1CCOC1
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Step Two
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Name
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|
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Quantity
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1.7 g
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Type
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reactant
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Smiles
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C1C(C)O1
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|
Name
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|
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Quantity
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5 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-78 °C
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Stirring
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Type
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CUSTOM
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Details
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the resulting mixture was stirred at −78° C. for 1 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was slowly warmed to rt
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CUSTOM
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Type
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CUSTOM
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Details
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The mixture was quenched with sat. aq NH4Cl (10 mL)
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with EtOAc (50 mL)
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WASH
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Type
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WASH
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Details
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The organic phase was washed with brine (10 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous sodium sulfate
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CUSTOM
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Type
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CUSTOM
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|
Details
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The crude material was purified by silica gel chromatography Hexane/EtOAc (80:20)
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
